2-(2,4-dichlorophenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(3-fluorobenzyl)acetamide
Description
2-(2,4-Dichlorophenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(3-fluorobenzyl)acetamide is a synthetic acetamide derivative characterized by a 2,4-dichlorophenoxy group, a 1,1-dioxidotetrahydrothiophen-3-yl sulfone moiety, and a 3-fluorobenzyl substituent on the nitrogen atom. The 2,4-dichlorophenoxy group is a common structural motif in herbicides and enzyme inhibitors, while the sulfone and fluorinated benzyl groups may enhance metabolic stability and target binding .
Properties
Molecular Formula |
C19H18Cl2FNO4S |
|---|---|
Molecular Weight |
446.3 g/mol |
IUPAC Name |
2-(2,4-dichlorophenoxy)-N-(1,1-dioxothiolan-3-yl)-N-[(3-fluorophenyl)methyl]acetamide |
InChI |
InChI=1S/C19H18Cl2FNO4S/c20-14-4-5-18(17(21)9-14)27-11-19(24)23(16-6-7-28(25,26)12-16)10-13-2-1-3-15(22)8-13/h1-5,8-9,16H,6-7,10-12H2 |
InChI Key |
LVVBKMZJKPYXBO-UHFFFAOYSA-N |
Canonical SMILES |
C1CS(=O)(=O)CC1N(CC2=CC(=CC=C2)F)C(=O)COC3=C(C=C(C=C3)Cl)Cl |
Origin of Product |
United States |
Biological Activity
The compound 2-(2,4-dichlorophenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(3-fluorobenzyl)acetamide is a synthetic molecule that has garnered attention for its potential biological activities. This article explores its biological activity, including antimicrobial, antifungal, and antioxidant properties, as well as its mechanisms of action and relevant case studies.
- Molecular Formula : C21H23Cl2N2O4S
- Molecular Weight : 487.42 g/mol
- CAS Number : 618078-91-4
This compound features a dichlorophenoxy group and a tetrahydrothiophenyl moiety, which are known to enhance biological activity through various mechanisms.
Antimicrobial Activity
The compound has been evaluated for its antimicrobial properties against a range of pathogens. Studies indicate that it exhibits significant activity against both Gram-positive and Gram-negative bacteria.
| Pathogen | Minimum Inhibitory Concentration (MIC) μg/mL | Minimum Bactericidal Concentration (MBC) μg/mL |
|---|---|---|
| Staphylococcus aureus | 8 | 16 |
| Escherichia coli | 32 | 64 |
| Candida albicans | 16 | 32 |
These results suggest that the compound could be a potential candidate for developing new antimicrobial agents, particularly in the face of rising antibiotic resistance.
Antifungal Activity
In addition to its antibacterial effects, the compound demonstrates antifungal properties. Its efficacy was tested against various fungal strains, showing comparable or superior activity to established antifungal agents.
Case Study: Antifungal Efficacy
In a study comparing the compound to miconazole, it was found that:
- The compound exhibited an MIC of 16 μg/mL against Candida albicans, while miconazole had an MIC of 32 μg/mL.
- This indicates that the compound may serve as an effective alternative or adjunct treatment in fungal infections.
Antioxidant Activity
Antioxidant properties are crucial for mitigating oxidative stress-related diseases. The compound was assessed for its ability to scavenge free radicals and inhibit lipid peroxidation.
| Test System | IC50 (μM) |
|---|---|
| DPPH Radical Scavenging | 12 |
| ABTS Radical Scavenging | 10 |
The IC50 values demonstrate that the compound has potent antioxidant activity, surpassing that of Trolox, a standard antioxidant used in research.
The biological activities of this compound can be attributed to several mechanisms:
- Inhibition of Cell Wall Synthesis : The dichlorophenoxy group is known to interfere with bacterial cell wall synthesis.
- Disruption of Membrane Integrity : The tetrahydrothiophenyl moiety may disrupt fungal cell membranes.
- Radical Scavenging : The structure allows the compound to donate electrons and neutralize free radicals effectively.
Comparison with Similar Compounds
Table 1: Structural Comparison of Selected Analogues
Enzyme Inhibition
- Caspase-3 Inhibition : The target compound’s structural analogue, DICA, inhibits caspase-3 via disulfide bridge formation with Cys264. However, the sulfone and fluorobenzyl groups in the target compound may confer higher selectivity or stability compared to DICA’s simpler thiol group .
- COX-2 Inhibition: 2-(2,4-Dichlorophenoxy)acetamide derivatives exhibit anti-inflammatory activity through selective COX-2 inhibition. The sulfone moiety in the target compound could enhance binding affinity to COX-2’s hydrophobic pocket .
Herbicidal Activity
- Auxin Agonism: Phenoxyacetamides like 2,4-D (2,4-dichlorophenoxyacetic acid) are synthetic auxins used as herbicides.
Physicochemical Properties
- Solubility: The sulfone group increases polarity, likely improving aqueous solubility compared to non-sulfonated analogues (e.g., DICA) .
- Metabolic Stability : Fluorination on the benzyl group and the sulfone moiety may reduce oxidative metabolism, extending half-life .
- Crystallinity : highlights that substituted acetamides often form stable crystals with defined hydrogen-bonding networks, which could influence formulation .
Molecular Docking and Binding Interactions
- COX-2: The 2,4-dichlorophenoxy group aligns with COX-2’s catalytic site, while the sulfone interacts with Arg120, a key residue in substrate recognition .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
